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Compound of Interest

Compound Name: Valproic acid-d6

Cat. No.: B196664 Get Quote

This technical guide provides comprehensive safety information and handling precautions for

Valproic acid-d6 (CAS No: 87745-18-4).[1][2] It is intended for researchers, scientists, and

drug development professionals who may handle this compound in a laboratory setting.

Valproic acid-d6 is the deuterium-labeled form of Valproic acid, an inhibitor of histone

deacetylase (HDAC) used in research as a tracer or internal standard for quantitative analysis.

[3] Due to the health hazards associated with the parent compound, stringent safety protocols

must be followed.

Hazard Identification and Classification
Valproic acid-d6 is classified as a hazardous substance. The following tables summarize its

GHS classification and associated precautionary statements.

GHS Hazard Classification[1][4][5]

Classification Category Hazard Statement Code

Acute Toxicity, Oral Category 4 H302

Skin Corrosion/Irritation Category 2 H315

Serious Eye Damage/Eye

Irritation
Category 1 H318

Reproductive Toxicity Category 1A H360
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Hazard and Precautionary Statements[1][4][5]
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Code Statement Type

H302 Harmful if swallowed. Hazard

H315 Causes skin irritation. Hazard

H318 Causes serious eye damage. Hazard

H360
May damage fertility or the

unborn child.
Hazard

P201
Obtain special instructions

before use.
Precautionary

P264
Wash hands thoroughly after

handling.
Precautionary

P270
Do not eat, drink or smoke

when using this product.
Precautionary

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Precautionary

P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

Precautionary

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.
Precautionary

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Precautionary

P310
Immediately call a poison

center/doctor.
Precautionary

P501

Dispose of contents/container

in accordance with local

regulation.

Precautionary
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Toxicological Profile
The primary toxicological risks associated with Valproic acid and its deuterated form include

acute toxicity upon ingestion, severe eye and skin irritation, and reproductive harm.[1][4][5]

Acute Toxicity: Valproic acid is harmful if swallowed.[1][4] Acute overdose can lead to central

nervous system depression, metabolic acidosis, hyperammonemia, and hepatotoxicity.[6]

Hepatotoxicity: Severe and potentially fatal hepatic failure has been reported, particularly

within the first six months of treatment with the parent drug.[6][7]

Reproductive Toxicity: The compound may damage fertility or the unborn child.[4][5][7] Fetal

risk, including neural tube defects, has been reported for infants of mothers who took

Valproic Acid during pregnancy.[7]

Skin and Eye Irritation: Direct contact causes skin irritation and can lead to serious,

irreversible eye damage.[1][5]

Valproic Acid Serum Concentration and Toxicity[8]

Concentration Range (mg/L) Clinical Significance

50 - 100 Therapeutic Level

> 180 Often associated with mental status changes

> 450
Serious intoxication likely; may cause metabolic

acidosis

> 850 May correlate with coma

> 900 Potential indication for dialysis

Physical and Chemical Properties
The following table summarizes key physical and chemical data for Valproic acid-d6.
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Property Value

CAS Number 87745-18-4[1][2][9]

Molecular Formula C8H10D6O2[2][9]

Molecular Weight 150.25 g/mol [9][10]

Boiling Point 220°C at 760 mmHg[2]

Flash Point 116.6°C[2]

Density 0.965 g/cm³[2]

Appearance Colorless to pale yellow viscous liquid[11]

Solubility
Slightly soluble in water; fully soluble in acetone,

chloroform, ether, and methanol.[11]

Handling and Storage Protocols
Proper handling and storage are critical to minimize exposure risk.

Handling Protocol:

Only suitably qualified and experienced scientists should handle this material in appropriately

equipped facilities.[1]

Avoid all personal contact, including inhalation of vapors, mists, or dust.[1][12]

Work should be conducted in a well-ventilated area, preferably within a laboratory fume

hood.[1][5][13]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][4]

Wash hands thoroughly after handling the product.[1][13]

Storage Protocol:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][13]
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Store at recommended temperatures, which may be -20°C for the pure form.[1][2]

Store away from incompatible materials such as strong oxidizing agents, reducing agents,

bases, and strong acids.[1][13]

Exposure Control and Personal Protective
Equipment (PPE)
Engineering controls and personal protective equipment are mandatory when handling

Valproic acid-d6.

Engineering Controls:

Ensure adequate ventilation with a sufficient air exchange rate.[13]

Use of a fume hood or other exhaust ventilation is necessary to keep airborne

concentrations below exposure limits.[5][13]

An eye-wash station and safety shower must be readily accessible.[1]

Personal Protective Equipment (PPE) Requirements[1][12][13]

Protection Type Specification Purpose

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.

Prevents eye contact and

serious damage.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact and

irritation.

Skin/Body Protection
Long-sleeved clothing, lab

coat, or impervious apron.

Protects skin from accidental

splashes.

Respiratory Protection

Use an approved/certified

vapor respirator if ventilation is

inadequate or for spill cleanup.

Prevents inhalation of harmful

vapors or aerosols.

Emergency and First-Aid Procedures
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Immediate action is required in the event of exposure.

Eye Contact: Immediately flush the eyes with large amounts of water for several minutes,

holding the eyelids open.[1][4] Remove contact lenses if present and easy to do.[1][4] Seek

immediate medical attention.[1][4]

Skin Contact: Remove all contaminated clothing immediately.[12] Wash the affected skin

area thoroughly with plenty of soap and water.[1][4] If skin irritation occurs, get medical

advice.[4]

Inhalation: Move the person to fresh air.[1][4] If breathing is difficult, provide respiratory

support.[1] Seek medical attention.[4]

Ingestion: Rinse the mouth with water.[1][4] Do NOT induce vomiting.[1] Call a physician or

poison control center immediately.[1][4]

Accidental Release and Spill Cleanup Protocol
In case of a spill, follow a structured cleanup procedure to ensure safety and minimize

environmental contamination.

Experimental Protocol for Spill Cleanup:

Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area.[1]

Remove all sources of ignition.[12][13]

Ventilate: Ensure the area is well-ventilated.

Wear PPE: Don appropriate PPE, including a respirator, chemical-resistant gloves, eye

protection, and a lab coat.[1][13]

Containment: Prevent further leakage or spillage.[1] Keep the product away from drains and

water courses.[1]

Absorption: Absorb the spill with an inert, non-combustible material such as diatomite, dry

sand, or vermiculite.[1][13]
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Collection: Carefully collect the absorbed material into a suitable, labeled chemical waste

container.[12][13]

Decontamination: Clean the contaminated surface thoroughly.[13] Surfaces and equipment

can be decontaminated by scrubbing with alcohol.[1]

Disposal: Dispose of the contaminated waste in accordance with federal, state, and local

regulations.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://datasheets.scbt.com/sc-202378.pdf
https://www.spectrumchemical.com/media/sds/P2073_MSDS.pdf
https://www.spectrumchemical.com/media/sds/P2073_MSDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-10585S1/Valproic-acid-d6-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-10585S1/Valproic-acid-d6-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs
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Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Valproic acid-d6.
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Disposal Considerations
Waste material must be disposed of in accordance with all applicable country, federal, state,

and local regulations.[1] Do not allow the product to enter drains or water systems.[1][4]

Contaminated packaging should be handled and disposed of in the same manner as the

product itself.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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